Cas no 2173473-64-6 (2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester)

• Product Name: 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester
• CAS No: 2173473-64-6
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 6378825
• PubChem ID: 134191664
• Update Time: 2025-10-29

2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester
• tert-butyl 1-methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
• AT36705
• EN300-37375422
• EN300-6929052
• tert-butyl (1s)-1-methyl-2-azabicyclo[2.1.1]hexane-2-carboxylate
• 2173473-64-6
• SCHEMBL19794726

• Inchi： 1S/C11H19NO2/c1-10(2,3)14-9(13)12-7-8-5-11(12,4)6-8/h8H,5-7H2,1-4H3
• InChI Key： RJASBIIDCJVIRR-UHFFFAOYSA-N
• SMILES： C12(C)CC(C1)CN2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 197.141578849g/mol
• Monoisotopic Mass: 197.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.093±0.06 g/cm3(Predicted)
• Boiling Point: 244.6±9.0 °C(Predicted)
• pka: -0.67±0.40(Predicted)

Additional information on 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester

2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester

The compound with CAS No. 2173473-64-6, known as 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester, is a structurally unique bicyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of bicyclic amines and is characterized by its rigid bicyclo[2.1.1]hexane framework, which provides it with distinct chemical and physical properties.

The bicyclo[2.1.1]hexane system is a well-known saturated bicyclic structure that has been extensively studied due to its stability and versatility in organic synthesis. The presence of the azabicyclo group introduces nitrogen into the ring system, which can significantly influence the compound's reactivity and biological activity. The carboxylic acid ester functionality further enhances its utility in medicinal chemistry and material science.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound through various routes, including ring-closing metathesis and organocatalytic processes. These methods have not only improved the yield but also facilitated the exploration of its derivatives for specific applications.

In terms of applications, 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester has shown promise in drug discovery programs targeting central nervous system disorders. Its rigid structure allows for precise molecular interactions with target proteins, making it a valuable lead compound in medicinal chemistry.

Moreover, this compound has been utilized as an intermediate in the synthesis of advanced materials, such as high-performance polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups makes it an ideal building block for constructing complex molecular architectures.

Recent studies have also highlighted its potential as a chiral catalyst in asymmetric synthesis. The unique stereochemistry of the bicyclic system enables enantioselective catalysis in various organic transformations, opening new avenues for green chemistry and sustainable synthesis.

In conclusion, 2-Azabicyclo[2.1.1]hexane-2-carboxylic acid, 1-methyl-, 1,1-dimethylethyl ester (CAS No: 2173473-64-6) is a versatile compound with a wide range of applications across multiple disciplines. Its structural features and reactivity make it a valuable tool for researchers in both academia and industry.